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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the natural habitat of Microbacterium
esteraromaticum B261, a strain with significant biotechnological potential. Drawing from
available data, this document outlines the known environmental reservoirs of the species, with
a specific focus on the isolation source of strain B261. It further details relevant experimental
protocols and presents key data in a structured format for ease of reference and comparison.

Natural Habitat and Isolation Source of Strain B261

Microbacterium esteraromaticum is a versatile bacterium found in a wide range of terrestrial
and aquatic environments. The species is known for its metabolic diversity, enabling it to thrive
in various ecological niches.

The specific strain, B261, was isolated from a soil sample in Tajikistan in 1964[1]. It is
cataloged under the accession number BIM B-261 in the Belarusian Collection of Non-
pathogenic Microorganisms[1][2]. While detailed characterization of the original soil
environment is not extensively documented, the terrestrial origin of B261 aligns with the
broader understanding of the genus Microbacterium, which is commonly found in soils[3].

Members of the Microbacterium genus are frequently isolated from diverse soil types, including:

o Agricultural Soil: Strains have been identified in cultivated lands, suggesting a role in the
plant rhizosphere and nutrient cycling. A nematicidal strain, B24 (CECT9167), was isolated
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from agricultural soil in Spain[4].

o Contaminated Environments: The species demonstrates remarkable resilience and

degradative capabilities, having been isolated from hydrocarbon-contaminated soils and

wastewater[1][5][6]. This highlights their potential for bioremediation.

o Specialized Niches: Strains have also been found in more unique environments, such as the

gut of a Red-crowned Crane, indicating their adaptability to symbiotic or commensal

lifestyles[7].

The isolation of B261 from a general soil environment suggests its adaptation to a competitive

microbial community and fluctuating environmental conditions typical of terrestrial ecosystems.

Quantitative Data Summary

The following tables summarize the key quantitative data available for Microbacterium

esteraromaticum, providing a comparative overview of the characteristics of strain B261 and

the species in general.

Parameter Value (Strain B261) Reference
Optimal Cultivation Temp. 28-30°C [1]
Recommended Culture

Medium Meat Peptone Agar (MPA) [1]
Parameter Value (Species Level) Reference
G+C Content 69.3 t0 69.7 mol% [81[9][10]
Optimal Growth Temperature ~30°C [8][10]
Gram Stain Positive [8]
Morphology Rod-shaped [8]

Experimental Protocols
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General Protocol for Isolation of Microbacterium from
Soil
While the specific protocol for the isolation of strain B261 in 1964 is not detailed in the available

literature, a general methodology for isolating Microbacterium species from soil can be outlined
as follows. This workflow is based on standard microbiological techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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esteraromaticum B261: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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esteraromaticum-b261]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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